Cas no 2225136-34-3 (ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate)

• Product Name: ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate
• CAS No: 2225136-34-3
• MF: C₁₀H₇BrN₄O₂
• MW: 295.092180490494
• CID: 5223174
• PubChem ID: 136576296
• Update Time: 2025-06-08

ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-8-cyano-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate
• ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate

• Inchi： 1S/C10H7BrN4O2/c1-2-17-10(16)8-13-9-6(4-12)3-7(11)5-15(9)14-8/h3,5H,2H2,1H3
• InChI Key： OQFDOFQNJPAICO-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=NN1C=C(Br)C=C2C#N

Additional information on ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate

Introduction to Ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate (CAS No. 2225136-34-3)

Ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate, identified by its CAS number 2225136-34-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various biological and chemical applications.

The molecular structure of Ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate incorporates several key functional groups that contribute to its reactivity and potential utility. The presence of a bromine atom at the 6-position and a cyano group at the 8-position introduces electrophilic and nucleophilic centers, respectively, which can be exploited in synthetic chemistry and biological interactions. Additionally, the triazoloapyridine core provides a rigid framework that enhances the compound's stability and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic effects. The Ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate molecule has been studied for its pharmacological properties, particularly in the context of inhibiting key enzymes and pathways involved in diseases such as cancer and inflammation. Preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes like kinases and phosphodiesterases, which are critical targets in modern drug discovery.

The synthesis of Ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The bromination step at the 6-position is particularly crucial, as it determines the compound's reactivity in subsequent transformations. The introduction of the cyano group at the 8-position further enhances the compound's versatility by providing a site for further functionalization.

One of the most compelling aspects of Ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate is its potential as a building block for more complex molecules. Researchers have explored its use in constructing derivatives with enhanced biological activity. For instance, modifications to the carboxylate group have led to the development of new analogs with improved solubility and bioavailability. These derivatives are being evaluated for their efficacy in preclinical models, with promising results indicating their potential as lead compounds for drug development.

The pharmacokinetic properties of Ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate are also of great interest. Studies have shown that this compound exhibits moderate oral bioavailability and rapid absorption in vivo. These characteristics make it an attractive candidate for further development into an oral therapeutic agent. Additionally, its metabolic stability suggests that it may have a longer half-life in the bloodstream, allowing for once-daily dosing regimens.

In conclusion, Ethyl 6-bromo-8-cyano-1,2,4triazolo1,5-apyridine-2-carboxylate (CAS No. 2225136-34-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an excellent candidate for further exploration in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutics.